Cas no 2225170-20-5 (3-(Piperidin-4-yl)-4-aminophenylboronic acid)

3-(Piperidin-4-yl)-4-aminophenylboronic acid is a boronic acid derivative featuring a piperidinyl and amino substituent on the phenyl ring, making it a versatile intermediate in organic synthesis and medicinal chemistry. The boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex biaryl structures. The piperidinyl group enhances solubility and provides a handle for further functionalization, while the amino group offers additional reactivity for conjugation or derivatization. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and materials science due to its balanced reactivity and stability under standard synthetic conditions. Its structural features make it a useful building block for targeted molecular design.

3-(Piperidin-4-yl)-4-aminophenylboronic acid structure

2225170-20-5 structure

Product Name:3-(Piperidin-4-yl)-4-aminophenylboronic acid

CAS No:2225170-20-5

MF:C₁₁H₁₇BN₂O₂

MW:220.08

CID:5143521

PubChem ID:133555302

Update Time:2025-06-14

3-(Piperidin-4-yl)-4-aminophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Piperidin-4-yl)-4-aminophenylboronic acid
- 2225170-20-5
- (4-Amino-3-(piperidin-4-yl)phenyl)boronic acid
- Inchi： 1S/C11H17BN2O2/c13-11-2-1-9(12(15)16)7-10(11)8-3-5-14-6-4-8/h1-2,7-8,14-16H,3-6,13H2
- InChI Key： LKBHGZDHKWTUKC-UHFFFAOYSA-N
- SMILES： C1(B(O)O)=CC=C(N)C(C2CCNCC2)=C1

Computed Properties

Exact Mass: 220.1383080g/mol
Monoisotopic Mass: 220.1383080g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.5Å²

3-(Piperidin-4-yl)-4-aminophenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P905040-25mg	3-(Piperidin-4-yl)-4-aminophenylboronic acid	2225170-20-5	95%	25mg	￥8,190.00	2022-09-01

3-(Piperidin-4-yl)-4-aminophenylboronic acid Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 3-(Piperidin-4-yl)-4-aminophenylboronic acid

Comprehensive Overview of 3-(Piperidin-4-yl)-4-aminophenylboronic acid (CAS No. 2225170-20-5)

3-(Piperidin-4-yl)-4-aminophenylboronic acid (CAS No. 2225170-20-5) is a boronic acid derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound features a piperidine ring linked to an aminophenylboronic acid moiety, making it a valuable intermediate in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents. Its boronic acid group is known for its ability to form reversible covalent bonds with biological targets, enhancing its utility in medicinal chemistry.

In recent years, the demand for boronic acid-based compounds has surged, driven by their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers are increasingly exploring 3-(Piperidin-4-yl)-4-aminophenylboronic acid for its potential in creating novel bioconjugates and small-molecule drugs. Its compatibility with click chemistry and other bioorthogonal reactions further expands its applicability in targeted drug delivery systems and diagnostic imaging.

The compound's piperidine scaffold is a common motif in CNS-active drugs, contributing to its relevance in neuroscience research. Studies suggest that modifications to the aminophenylboronic acid group can fine-tune the compound's pharmacokinetic properties, such as blood-brain barrier permeability and metabolic stability. This adaptability makes it a promising candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's, topics frequently searched by users interested in neurological therapeutics.

From a synthetic perspective, 3-(Piperidin-4-yl)-4-aminophenylboronic acid is often synthesized via Pd-catalyzed borylation or multistep organic transformations. Its stability under physiological conditions and compatibility with green chemistry principles align with the growing emphasis on sustainable synthesis in the pharmaceutical industry. Researchers are also investigating its use in metal-organic frameworks (MOFs) for catalytic applications, a trending topic in materials science.

In summary, 3-(Piperidin-4-yl)-4-aminophenylboronic acid (CAS No. 2225170-20-5) represents a multifaceted compound with broad implications across drug development, chemical synthesis, and biomaterials. Its structural features and functional groups make it a subject of ongoing research, particularly in addressing unmet medical needs and advancing precision medicine.